Cas no 57329-38-1 (5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde)

• Product Name: 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde
• CAS No: 57329-38-1
• MF: C₁₀H₇BrO₂
• MW: 239.065382242203
• CID: 6221556
• PubChem ID: 82374617
• Update Time: 2025-10-28

5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-6508231
• 5-bromo-3-methylbenzofuran-2-carbaldehyde
• 57329-38-1
• 5-bromo-3-methyl-1-benzofuran-2-carbaldehyde
• 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde

• Inchi： 1S/C10H7BrO2/c1-6-8-4-7(11)2-3-9(8)13-10(6)5-12/h2-5H,1H3
• InChI Key： VJSSMBRQHRHUQE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)=C(C=O)O2

Computed Properties

• Exact Mass: 237.96294g/mol
• Monoisotopic Mass: 237.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde

5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde (CAS No. 57329-38-1): A Versatile Chemical Building Block

5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde (CAS No. 57329-38-1) is an important organic compound that has gained significant attention in pharmaceutical and materials science research. This benzofuran derivative serves as a crucial intermediate in the synthesis of various biologically active molecules and functional materials. With its unique brominated aromatic aldehyde structure, this compound offers multiple reactive sites for further chemical modifications.

The molecular structure of 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde combines the benzofuran core with both bromine and aldehyde functional groups, making it particularly valuable for cross-coupling reactions and nucleophilic additions. Researchers frequently utilize this compound in palladium-catalyzed reactions, where the bromine atom serves as an excellent leaving group for various coupling transformations. The aldehyde group, on the other hand, provides an entry point for numerous condensation reactions and heterocycle formations.

In pharmaceutical applications, 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde has emerged as a key building block for drug discovery. Recent studies have explored its potential in developing antimicrobial agents, particularly against drug-resistant strains, which aligns with current global health concerns about antibiotic resistance. The compound's structural features allow for the creation of novel small molecule therapeutics targeting various disease pathways.

The materials science field has also benefited from applications of 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde. Its incorporation into organic electronic materials has shown promise for developing more efficient OLED components and organic semiconductors. With the growing demand for sustainable energy solutions, researchers are investigating how derivatives of this compound might contribute to next-generation solar cell technologies and energy storage systems.

Synthetic chemists value 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde for its versatility in multi-step synthesis. The compound's stability under various reaction conditions makes it particularly useful for constructing complex molecular architectures. Recent publications have highlighted its role in creating natural product analogs and medicinally relevant scaffolds, addressing current research trends in drug repurposing and targeted therapy development.

From a commercial perspective, the demand for 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde has steadily increased due to its expanding applications. Suppliers typically offer this compound with high purity levels (>98%) to meet the stringent requirements of pharmaceutical research. The global market for such specialty chemicals continues to grow, driven by advancements in precision medicine and personalized therapeutics.

Quality control of 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde involves rigorous analytical techniques including HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the specifications required for research and development purposes. Proper storage conditions typically recommend protection from light and moisture to maintain stability over extended periods.

Environmental considerations surrounding 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde have prompted investigations into green chemistry approaches for its synthesis and applications. Researchers are exploring catalytic methods and solvent-free conditions to minimize waste generation and energy consumption, aligning with current sustainability initiatives in the chemical industry.

The future outlook for 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde appears promising as new applications continue to emerge. Ongoing research into its potential for creating bioactive compounds and functional materials suggests this chemical will remain relevant in addressing contemporary scientific challenges. Its unique combination of reactivity and stability positions it as a valuable tool for innovation across multiple disciplines.

For researchers working with 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde, proper safety protocols should always be followed despite its non-classified status. Standard laboratory practices including the use of personal protective equipment and proper ventilation are recommended when handling this compound. Material safety data sheets should be consulted for specific handling and disposal guidelines.

The scientific community continues to explore novel derivatives of 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde, particularly in the context of structure-activity relationships for drug development. Recent computational chemistry approaches have enabled more efficient screening of potential analogs, accelerating the discovery process for new therapeutic candidates based on this chemical scaffold.

Analytical characterization of 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde and its derivatives has benefited from advancements in spectroscopic techniques. Modern high-field NMR instruments and high-resolution mass spectrometry provide detailed structural information that supports quality control and mechanism elucidation in synthetic applications.

Supply chain considerations for 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde have become increasingly important as global research collaborations expand. Reliable sourcing of high-quality material ensures reproducible results across different laboratories and supports the growing need for standardized chemical tools in academic and industrial research settings.

Educational applications of 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde include its use in advanced organic chemistry courses demonstrating heterocyclic chemistry principles and functional group transformations. Its well-defined reactivity makes it an excellent candidate for teaching important synthetic concepts while introducing students to current research trends in medicinal chemistry.

Patent literature reveals numerous applications of 5-Bromo-3-methyl-1-benzofuran-2-carbaldehyde in various technological fields, particularly in the development of novel materials with specialized optical or electronic properties. This intellectual property landscape reflects the compound's ongoing commercial relevance and potential for future innovation.